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Compound of Interest

Compound Name: Abscisic acid-d6

Cat. No.: B563147 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of commercially available high-purity abscisic acid-d6 (ABA-d6), a crucial tool

for quantitative studies in plant biology and beyond. This document details the specifications of

ABA-d6 from various suppliers, provides a comprehensive experimental protocol for its use as

an internal standard in mass spectrometry-based quantification, and illustrates the core

abscisic acid signaling pathway.

Commercial Suppliers of High-Purity Abscisic Acid-
d6
High-purity ABA-d6 is available from several reputable suppliers. The following table

summarizes the key quantitative data for their products to facilitate easy comparison.

Researchers should always refer to the supplier's certificate of analysis for lot-specific

information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity/Isoto
pic
Enrichment

Physical
Format

Cayman

Chemical

(+)-Abscisic

Acid-d6
721948-65-8 C₁₅H₁₄D₆O₄

≥99%

deuterated

forms (d1-d6)

[1]

Solid

MedChemEx

press

Abscisic acid-

d6
721948-65-8 C₁₅H₁₄D₆O₄ 98.69% Solid

Veeprho
Abscisic Acid-

D6
721948-65-8 C₁₅H₁₄D₆O₄ Not specified Not specified

LGC

Standards

(+)-cis,trans-

Abscisic Acid-

d6

721948-65-8 C₁₅H₁₄D₆O₄ Not specified Not specified

Biomol
(+)-Abscisic

Acid-d6
721948-65-8 C₁₅H₁₄D₆O₄

>99%

deuterated

forms (d1-d6)

Solid

Santa Cruz

Biotechnolog

y

(+)cis,trans-

Abscisic Acid-

d6

721948-65-8 C₁₅H₁₄D₆O₄ Not specified Solid

Experimental Protocol: Quantification of Abscisic
Acid in Plant Tissues using ABA-d6 and LC-MS/MS
This protocol details a standard method for the extraction and quantification of endogenous

abscisic acid from plant tissues using isotope dilution with ABA-d6 as an internal standard,

followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents
High-purity Abscisic Acid-d6 (from a reputable supplier)

Methanol (LC-MS grade)
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Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Plant tissue (e.g., leaves, seeds, roots)

Liquid nitrogen

Mortar and pestle or tissue homogenizer

Microcentrifuge tubes (1.5 mL or 2 mL)

Centrifuge

Solid Phase Extraction (SPE) cartridges (e.g., C18)

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure
Sample Preparation and Extraction

1. Immediately freeze fresh plant tissue in liquid nitrogen to quench metabolic activity.

2. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a

cryogenic grinder.

3. Weigh approximately 50-100 mg of the frozen powder into a pre-chilled microcentrifuge

tube.

4. Add a known amount of Abscisic Acid-d6 internal standard solution to each sample. The

amount should be comparable to the expected endogenous ABA concentration.

5. Add 1 mL of extraction solvent (e.g., 80% methanol in water with 1% formic acid) to each

tube.

6. Vortex thoroughly and incubate on a shaker at 4°C for at least 1 hour.
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7. Centrifuge at 14,000 rpm for 10 minutes at 4°C.

8. Carefully transfer the supernatant to a new tube.

9. For cleaner samples, a Solid Phase Extraction (SPE) step can be performed. Condition a

C18 SPE cartridge with methanol followed by water. Load the supernatant and wash with

water. Elute the ABA and ABA-d6 with methanol or acetonitrile.

10. Dry the eluate under a gentle stream of nitrogen or using a vacuum concentrator.

11. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase

for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp

up to a high percentage to elute the analytes, and then return to the initial conditions for

equilibration.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically used for

ABA analysis.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both endogenous ABA and the ABA-d6 internal standard.
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ABA: m/z 263.1 → 153.1 (quantifier), 263.1 → 219.1 (qualifier)

ABA-d6: m/z 269.1 → 159.1 (quantifier)

Optimize other MS parameters such as capillary voltage, gas flows, and collision energy

for maximum sensitivity.

Data Analysis

1. Integrate the peak areas for the quantifier MRM transitions of both endogenous ABA and

ABA-d6.

2. Calculate the ratio of the peak area of endogenous ABA to the peak area of the ABA-d6

internal standard.

3. Create a calibration curve using a series of standards with known concentrations of

unlabeled ABA and a constant concentration of ABA-d6. Plot the peak area ratio

(ABA/ABA-d6) against the concentration of ABA.

4. Use the linear regression equation from the calibration curve to determine the

concentration of endogenous ABA in the samples.

Visualizing the Abscisic Acid Signaling Pathway
The following diagram, generated using the DOT language, illustrates the core signaling

pathway of Abscisic Acid in plant cells. This pathway is crucial for various physiological

processes, including stress responses and developmental regulation.
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Click to download full resolution via product page

Core Abscisic Acid (ABA) signaling pathway in plant cells.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for ABA

quantification.
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Workflow for the quantification of Abscisic Acid using ABA-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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